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Compound of Interest

Compound Name: 4-Bromodibenzothiophene

Cat. No.: B1267965

4-Bromodibenzothiophene is a brominated heterocyclic organic compound that serves as a
versatile building block in the synthesis of complex organic molecules. Its unique structure,
featuring a dibenzothiophene core with a bromine substituent, makes it a valuable reagent in
various cross-coupling reactions.

Physicochemical Data

The fundamental properties of 4-Bromodibenzothiophene are summarized in the tables
below for easy reference and comparison.

Identifier Value Source

IUPAC Name 4-bromodibenzothiophene PubChem[1]
Molecular Formula C12H7BrS PubChem[1]
CAS Number 97511-05-2 PubChem[1]
EC Number 828-272-3 PubChem[1]
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Physical and Chemical

Properties Value Source

Molecular Weight 263.15 g/mol PubChem[1], ChemicalBook[2]
Melting Point 85.0t0 89.0 °C ChemBK]3]

Boiling Point 386.6 £ 15.0 °C (Predicted) ChemBK[3]

Flash Point 187.6 °C ChemBK[3]

Density 1.611 g/cm3 ChemicalBook[2], ChemBK]3]
XLogP3 5.1 PubChem[1]

Hydrogen Bond Donor Count 0 PubChem[1]

Role in Pharmaceutical Synthesis

4-Bromodibenzothiophene is a crucial intermediate in the synthesis of various active

pharmaceutical ingredients (APIs). Its utility is particularly highlighted in the development of

drugs targeting neurological disorders. For instance, it is a known intermediate in the synthesis

of brexpiprazole, an atypical antipsychotic. The benzothiophene scaffold is present in

numerous biologically active compounds, and intermediates like 4-bromodibenzothiophene

are essential for their efficient construction.

The following diagram illustrates a generalized workflow for the application of 4-

Bromodibenzothiophene in synthetic organic chemistry, particularly in cross-coupling

reactions which are fundamental to drug discovery.
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4-Bromodibenzothiophene (e.g., Boronic Acid, Stannane)

Synthesis Step

Cross-Coupling Reaction
(e.g., Suzuki, Stille)
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Complex Molecule / API
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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